4-(4-Methoxypyrimidin-2-YL)benzaldehyde
Cat. No. B1629927
Key on ui cas rn:
433920-94-6
M. Wt: 214.22 g/mol
InChI Key: TYWXCVUSLLOSAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06472372B1
Procedure details
1 M aq. Na2CO3 (20 mL) and ethanol (10 mL) were added to a solution of 2-chloro-4-methoxypyrimidine (2.90 g, 20.06 mmol, prepared as described in Tetrahedron 1997, 53, 11595), 4-formylphenylboronic acid (3.90 g, 26.01 mmol) and [1,4-bis(diphenylphosphino)butane]palladium(II) dichloride (0.60 g, 0.99 mmol) in toluene (40 mL) and the mixture was heated to reflux for 18 h. The cooled reaction mixture was diluted with ethyl acetate, washed with sat. aq. NaHCO3 and brine, dried (MgSO4), and concentrated. Purification by chromatography (SiO2, 4:1 hexane/ethyl acetate) yielded 1.80 g (42%) of the title compound. MS 215 (M+H)+.
Quantity
0.6 g
Type
catalyst
Reaction Step One
Name
Yield
42%
Identifiers
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REACTION_CXSMILES
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C([O-])([O-])=O.[Na+].[Na+].C(O)C.Cl[C:11]1[N:16]=[C:15]([O:17][CH3:18])[CH:14]=[CH:13][N:12]=1.[CH:19]([C:21]1[CH:26]=[CH:25][C:24](B(O)O)=[CH:23][CH:22]=1)=[O:20]>C1(C)C=CC=CC=1.C(OCC)(=O)C.C1C=CC(P(C2C=CC=CC=2)CCCCP(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1.Cl[Pd]Cl>[CH3:18][O:17][C:15]1[CH:14]=[CH:13][N:12]=[C:11]([C:24]2[CH:25]=[CH:26][C:21]([CH:19]=[O:20])=[CH:22][CH:23]=2)[N:16]=1 |f:0.1.2,8.9|
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Inputs
Step One
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Name
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|
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Quantity
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20 mL
|
|
Type
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reactant
|
|
Smiles
|
C(=O)([O-])[O-].[Na+].[Na+]
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Name
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|
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Quantity
|
10 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
|
Name
|
|
|
Quantity
|
2.9 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=NC=CC(=N1)OC
|
|
Name
|
|
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Quantity
|
3.9 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)C1=CC=C(C=C1)B(O)O
|
|
Name
|
|
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Quantity
|
40 mL
|
|
Type
|
solvent
|
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Smiles
|
C1(=CC=CC=C1)C
|
|
Name
|
|
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Quantity
|
0.6 g
|
|
Type
|
catalyst
|
|
Smiles
|
C1=CC=C(C=C1)P(CCCCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.Cl[Pd]Cl
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
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Smiles
|
C(C)(=O)OCC
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Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
to reflux for 18 h
|
|
Duration
|
18 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The cooled reaction mixture
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WASH
|
Type
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WASH
|
|
Details
|
washed with sat. aq. NaHCO3 and brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried (MgSO4)
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Purification by chromatography (SiO2, 4:1 hexane/ethyl acetate)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=NC(=NC=C1)C1=CC=C(C=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.8 g | |
| YIELD: PERCENTYIELD | 42% | |
| YIELD: CALCULATEDPERCENTYIELD | 41.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
